Cas no 5769-02-8 (2-methyl-2-phenyl-1,3-dithiolane)

• Product Name: 2-methyl-2-phenyl-1,3-dithiolane
• CAS No: 5769-02-8
• MF: C₁₀H₁₂S₂
• MW: 196.332280158997
• CID: 947414
• PubChem ID: 21992
• Update Time: 2025-04-19

2-methyl-2-phenyl-1,3-dithiolane Chemical and Physical Properties

Names and Identifiers

• 2-methyl-2-phenyl-1,3-dithiolane
• 2-phenyl-2-methyl-1,3-dithiolane; CTK1H0804; NCOLUSQXCWLHEK-UHFFFAOYSA-; acetophenone dithioketal; AC1L2JIW; NSC218181; 2-methyl-2-phenyl-[1,3]dithiolane; 2-methylphenyl-1,3-dithiolane; 1,3-DITHIOLANE, 2-METHYL-2-PHENYL-; 2-methyl-2-phenyl[1,3]dithiolane; 2-phenyl-2-methyl-1,3-diothiolane;
• NCOLUSQXCWLHEK-UHFFFAOYSA-
• InChI=1/C10H12S2/c1-10(11-7-8-12-10)9-5-3-2-4-6-9/h2-6H,7-8H2,1H3
• NSC218181
• 2-Phenyl-2-methyl-1,3-dithiolane
• DTXSID80206386
• Q27294404
• NSC 218181
• 5769-02-8
• NSC-218181
• 1,3-DITHIOLANE, 2-METHYL-2-PHENYL-
• UNII-Y99X08O50E
• 2-methyl-2-phenyl-[1,3]dithiolane
• Acetophenone, cyclic ethylene mercaptole
• SCHEMBL11640241
• Y99X08O50E

• Inchi： 1S/C10H12S2/c1-10(11-7-8-12-10)9-5-3-2-4-6-9/h2-6H,7-8H2,1H3
• InChI Key： NCOLUSQXCWLHEK-UHFFFAOYSA-N
• SMILES： S1CCSC1(C)C1C=CC=CC=1

Computed Properties

• Exact Mass: 196.03816
• Monoisotopic Mass: 196.03804273g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 144
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 50.6Ų

Experimental Properties

• PSA: 0
• LogP: 3.33930